Cas no 65938-88-7 (pyridine-4-sulfonamide)

Pyridine-4-sulfonamide is a sulfonamide derivative featuring a pyridine ring, which imparts unique reactivity and solubility properties. This compound is valued in organic synthesis and pharmaceutical research due to its ability to act as a versatile intermediate or building block. The sulfonamide group enhances its potential for hydrogen bonding and metal coordination, making it useful in catalyst design or ligand applications. Its structural features also contribute to stability under various reaction conditions. Researchers leverage pyridine-4-sulfonamide in developing bioactive molecules, particularly in medicinal chemistry, where its scaffold may influence pharmacokinetic properties. The compound’s well-defined reactivity profile ensures reproducibility in synthetic applications.

pyridine-4-sulfonamide structure

Product Name:pyridine-4-sulfonamide

CAS No:65938-88-7

MF:C₅H₆N₂O₂S

MW:158.178339481354

MDL:MFCD12913636

CID:58412

PubChem ID:12383449

Update Time:2025-09-28

pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinesulfonamide
- pyridine-4-sulfonamide
- Pyridine-4-sulfonic acid amide
- 4-Pyridinesulfonamide(6CI,9CI)
- SY098060
- SCHEMBL1487037
- AKOS010995897
- MFCD12913636
- 65938-88-7
- CS-0048731
- AS-33397
- XFIUZEAHIJGTTB-UHFFFAOYSA-N
- Z854066872
- EN300-74825
- A835284
- FT-0684629
- PB26859
- J-515988
- DTXSID10495600
- DB-298934
- MDL： MFCD12913636
- Inchi： 1S/C5H6N2O2S/c6-10(8,9)5-1-3-7-4-2-5/h1-4H,(H2,6,8,9)
- InChI Key： XFIUZEAHIJGTTB-UHFFFAOYSA-N
- SMILES： S(C1C=CN=CC=1)(N)(=O)=O

Computed Properties

Exact Mass: 158.01508
Monoisotopic Mass: 158.01499861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 81.4Å²

Experimental Properties

Density: 1.417
Boiling Point: 357.711°C at 760 mmHg
Flash Point: 170.138°C
Refractive Index: 1.577
PSA: 73.05

pyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB453235-1 g	4-Pyridinesulfonamide, 95%; .	65938-88-7	95%	1g	€534.00	2023-07-18
abcr	AB453235-5 g	4-Pyridinesulfonamide, 95%; .	65938-88-7	95%	5g	€1,660.60	2023-07-18
Chemenu	CM108407-1g	pyridine-4-sulfonamide	65938-88-7	97%	1g	$***	2023-05-29
Chemenu	CM108407-5g	pyridine-4-sulfonamide	65938-88-7	97%	5g	$***	2023-05-29
TRC	B525673-50mg	Pyridine-4-sulfonamide	65938-88-7		50mg	$ 50.00	2022-06-07
TRC	B525673-100mg	Pyridine-4-sulfonamide	65938-88-7		100mg	$ 65.00	2022-06-07
TRC	B525673-500mg	Pyridine-4-sulfonamide	65938-88-7		500mg	$ 160.00	2022-06-07
Chemenu	CM108407-5g	pyridine-4-sulfonamide	65938-88-7	97%	5g	$330	2021-08-06
Chemenu	CM108407-10g	pyridine-4-sulfonamide	65938-88-7	97%	10g	$605	2021-08-06
Chemenu	CM108407-25g	pyridine-4-sulfonamide	65938-88-7	97%	25g	$1188	2021-08-06

pyridine-4-sulfonamide Related Literature

1. 708. Antituberculosis agents. Part III. Pyridine-4-sulphon-amides and -sulphonhydrazides

A. M. Comrie,J. B. Stenlake J. Chem. Soc. 1958 3514
2. 186. 4–Thiopyridone and derived substances

Harold King,Lancelot L. Ware J. Chem. Soc. 1939 873
3. Synthesis of C 2-symmetric analogues of 4-(pyrrolidino)pyridine: new chiral nucleophilic catalysts

Alan C. Spivey,Adrian Maddaford,Tomasz Fekner,Alison J. Redgrave,Christopher S. Frampton 2-symmetric analogues of 4-(pyrrolidino)pyridine: new chiral nucleophilic catalysts. Alan C. Spivey Adrian Maddaford Tomasz Fekner Alison J. Redgrave Christopher S. Frampton J. Chem. Soc. Perkin Trans. 1 2000 3460